Cas no 6858-49-7 (2-4-Ethyl2-(phenylamino)carbonyloxyethylamino-2-methylphenylmethylenepropanedinitrile)

• Product Name: 2-4-Ethyl2-(phenylamino)carbonyloxyethylamino-2-methylphenylmethylenepropanedinitrile
• CAS No: 6858-49-7
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 512443
• PubChem ID: 81299
• Update Time: 2025-06-20

2-4-Ethyl2-(phenylamino)carbonyloxyethylamino-2-methylphenylmethylenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[[4-[ethyl[2-[[(phenylamino)carbonyl]oxy]ethyl]amino]-2-methylphenyl]methylene]-
• {4-[ethyl-(2-phenylcarbamoyloxy-ethyl)-amino]-2-methyl-benzylidene}-malononitrile
• 2-[4-(2,2-dicyanovinyl)-N-ethyl-3-methylaniline]ethyl carbanilate
• 2-(4-(2,2-Dicyanovinyl)-N-ethyl-3-methylaniline)ethyl carbanilate
• 2-{[4-(2,2-dicyanoethenyl)-3-methylphenyl](ethyl)amino}ethyl phenylcarbamate
• Propanedinitrile, ((4-(ethyl(2-(((phenylamino)carbonyl)oxy)ethyl)amino)-2-methylphenyl)methylene)-
• Propanedinitrile, 2-((4-(ethyl(2-(((phenylamino)carbonyl)oxy)ethyl)amino)-2-methylphenyl)methylene)-
• propanedinitrile, [[4-[ethyl[2-[[(phenylamino)carbonyl]oxy]ethyl]amino]-2-methy
• 6858-49-7
• EINECS 229-955-3
• 2-[4-(2,2-dicyanoethenyl)-N-ethyl-3-methylanilino]ethyl N-phenylcarbamate
• NS00036665
• C.I. Disperse Yellow 49; Artisil Brilliant Yellow 6GFL; Disperse Yellow 49; Foron Brilliant Yellow SE 6GFL
• Disperse Yellow 49 100 microg/mL in Acetonitrile
• Propanedinitrile, [[4-[ethyl[2-[[(phenylamino)carbonyl]oxy]ethyl]amino]-2-methylphenyl]methylene]-
• 2-[[4-[Ethyl[2-[[(phenylamino)carbonyl]oxy]ethyl]amino]-2-methylphenyl]methylene]propanedinitrile
• DTXSID7064495
• 2-4-Ethyl2-(phenylamino)carbonyloxyethylamino-2-methylphenylmethylenepropanedinitrile

• Inchi： 1S/C22H22N4O2/c1-3-26(11-12-28-22(27)25-20-7-5-4-6-8-20)21-10-9-19(17(2)13-21)14-18(15-23)16-24/h4-10,13-14H,3,11-12H2,1-2H3,(H,25,27)
• InChI Key： KVQZMLBWGHLHTR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)CCN(CC)C1C=CC(/C=C(\C#N)/C#N)=C(C)C=1

Computed Properties

• Exact Mass: 374.17446
• Monoisotopic Mass: 374.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 549.5±50.0 °C at 760 mmHg
• Flash Point: 286.1±30.1 °C
• Refractive Index: 1.645
• PSA: 89.15
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-4-Ethyl2-(phenylamino)carbonyloxyethylamino-2-methylphenylmethylenepropanedinitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-Ethyl2-(phenylamino)carbonyloxyethylamino-2-methylphenylmethylenepropanedinitrile

2-4-Ethyl-2-(Phenylamino)Carbonyloxyethylamino-2-Methylphenylmethylenepropanedinitrile: A Comprehensive Overview

2-4-Ethyl-2-(Phenylamino)Carbonyloxyethylamino-2-Methylphenylmethylenepropanedinitrile, commonly referenced by its CAS number CAS No. 6858-49-7, is a complex organic compound with significant applications in various chemical and industrial domains. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals. Recent studies have highlighted its role in enhancing the performance of certain polymer systems and its potential as a precursor in drug development.

The molecular structure of CAS No. 6858-49-7 is characterized by a combination of functional groups, including nitrile, amide, and ether linkages, which contribute to its versatile reactivity. The presence of these groups allows for a wide range of chemical transformations, making it a valuable intermediate in organic synthesis. Researchers have explored its ability to participate in nucleophilic additions and condensation reactions, which are critical in the formation of high-performance polymers and biodegradable materials.

Recent advancements in synthetic chemistry have led to more efficient methods for the production of 2-(Phenylamino)Carbonyloxyethylamino-containing compounds like CAS No. 6858-49-7. These methods often involve catalytic processes that reduce reaction times and improve yields, aligning with the growing demand for sustainable chemical manufacturing practices. The compound's ability to act as a building block for more complex molecules has been extensively documented in peer-reviewed journals, emphasizing its role in modern chemical innovation.

In terms of applications, CAS No. 6858-49-7 has shown promise in the development of advanced materials with tailored properties. For instance, its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability, making it suitable for high-performance applications such as aerospace components and electronic devices. Additionally, its potential as a drug delivery agent has been explored, leveraging its ability to form stable complexes with bioactive molecules.

The environmental impact of CAS No. 6858-49-7 has also been a topic of recent research. Studies indicate that while the compound itself is not classified as hazardous under standard conditions, its synthesis and disposal require careful consideration to minimize ecological footprint. Innovations in green chemistry have provided pathways for more eco-friendly production methods, ensuring that the compound's benefits can be realized without compromising environmental sustainability.

In conclusion, CAS No. 6858-49-7 represents a significant advancement in organic chemistry, offering diverse applications across multiple industries. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping the future of materials science and pharmaceutical development.